Cas no 88162-43-0 (1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose)

1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose structure
88162-43-0 structure
Product Name:1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose
CAS No:88162-43-0
MF:C16H23NO11S2
MW:469.483923196793
CID:1921450
PubChem ID:56841015
Update Time:2025-04-21

1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

    • 1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose
    • LogP
    • beta-D-Glucopyranose, 1-thio-, 1-(3,4-dimethoxy-N-(sulfooxy)benzeneethanimidate)
    • 88162-43-0
    • 3,4-Dimethoxybenzylglucosinolate
    • Inchi: 1S/C16H23NO11S2/c1-25-9-4-3-8(5-10(9)26-2)6-12(17-28-30(22,23)24)29-16-15(21)14(20)13(19)11(7-18)27-16/h3-5,11,13-16,18-21H,6-7H2,1-2H3,(H,22,23,24)/b17-12+
    • InChI Key: QSRPUECPQQYEBY-SFQUDFHCSA-N
    • SMILES: COC1C(OC)=CC(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)=CC=1

Computed Properties

  • Exact Mass: 469.071252
  • Monoisotopic Mass: 469.071252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 194
  • XLogP3: -1.995

Experimental Properties

  • Density: 1.661
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.636
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